8-Iodooctan-1-amine

• Molecular Formula: C8H18IN
• Molecular Weight: 255.14 g/mol
• InChI: InChI=1S/C8H18IN/c9-7-5-3-1-2-4-6-8-10/h1-8,10H2
• InChIKey: JDARYHFDNKWPRQ-UHFFFAOYSA-N

8-Iodooctan-1-amine: PROTAC Linker Building Block

8-Iodooctan-1-amine (CAS not widely assigned, MF: C₈H₁₈IN, MW: 255.14) is a bifunctional iodoalkyl primary amine linker primarily utilized in the construction of Proteolysis Targeting Chimeras (PROTACs) . It serves as a key building block for creating negative control probes, most notably in the synthesis of MS154N, a cereblon (CRBN)-recruiting negative control for the EGFR degrader MS154 [1]. Its terminal amine and iodo groups provide distinct reactive handles for sequential conjugation to E3 ligase ligands and target protein ligands, enabling the formation of defined heterobifunctional molecules.

Role Bifunctional C8 alkyl linker with amine and iodo termini

Use Key building block for MS154N, the EGFR PROTAC negative control

Fit All-carbon spacer validated in CRBN-recruiting EGFR degrader series

• [1] Cheng, M.; et al. Discovery of Potent and Selective Epidermal Growth Factor Receptor (EGFR) Bifunctional Small-Molecule Degraders. J. Med. Chem. 2020, 63, 1216–1232. DOI: 10.1021/acs.jmedchem.9b01566. View Source

8-Iodooctan-1-amine: Why Generic Substitution Fails

In PROTAC design, linker composition and length are not arbitrary; they critically determine the formation of a stable ternary complex between the target protein and the E3 ligase, which is a prerequisite for productive ubiquitination and degradation [1]. The 8-carbon alkyl chain in 8-iodooctan-1-amine offers a specific hydrophobic spacer length that, when incorporated into degrader molecules like MS154, has been shown to be slightly more effective at reducing EGFR protein levels compared to analogous compounds with shorter 6-methylene linkers [1]. Furthermore, the same linker is essential for constructing the structurally identical negative control, MS154N, which differs only by a single methyl group that abrogates E3 ligase binding [1]. Substituting 8-Iodooctan-1-amine with a shorter (e.g., 6-iodohexan-1-amine) or longer (e.g., 11-iodoundecan-1-amine) analog would fundamentally alter the degrader's geometry and physicochemical properties, thereby invalidating the use of MS154N as a reliable negative control and potentially disrupting the validated structure-activity relationship (SAR) for the active degrader.

Target: 8-Iodooctan-1-amine

Iodo leaving group

High SN2 reactivity enables efficient conjugation under mild conditions

C8 spacer length

Experimentally productive for CRBN-based EGFR PROTAC ternary complex formation

Potential Substitutes

Bromo or chloro analogs

Slower SN2 kinetics may reduce coupling yield and require stronger conditions

C6, C9, or PEG linkers

Altered length or chemistry can shift degradation efficiency or require different E3 ligase recruitment

• [1] Cheng, M.; et al. Discovery of Potent and Selective Epidermal Growth Factor Receptor (EGFR) Bifunctional Small-Molecule Degraders. J. Med. Chem. 2020, 63, 1216–1232. DOI: 10.1021/acs.jmedchem.9b01566. View Source

8-Iodooctan-1-amine: Key Selection Evidence

Iodo Leaving Group Reactivity in Alkylation

In a direct head-to-head comparison of cereblon (CRBN)-recruiting EGFR degraders synthesized with different linkers, compound 10 (MS154), which incorporates an 8-methylene carbon linker derived from a tert-butyl (8-iodooctyl)carbamate intermediate, demonstrated superior EGFR protein degradation compared to compound 9, which contains a shorter 6-methylene linker [1]. While both compounds effectively reduced EGFR protein levels in HCC-827 cells, compound 10 was 'slightly more effective' than compound 9 [1]. This indicates that the 8-carbon linker in 8-iodooctan-1-amine provides a more optimal spatial arrangement for the CRBN-EGFR ternary complex than the 6-carbon analog.

Iodo leaving group reactivity

Class-level inference

~10²–10³-fold vs bromide, >10⁴-fold vs chloride

Supports efficient conjugation under mild conditions

Finkelstein benchmark; SN2 rate order

Evidence Dimension	Relative EGFR Protein Degradation Efficacy in Cellular Assay
Target Compound Data	Slightly more effective at reducing EGFR protein levels than the 6-methylene analog [1]
Comparator Or Baseline	Compound 9 (CRBN-recruiting degrader with 6-methylene linker)
Quantified Difference	Qualitatively superior degradation efficacy; exact fold change not specified [1]
Conditions	HCC-827 non-small cell lung cancer cell line, assessed by Western blotting [1]

Why This Matters

This demonstrates that the 8-carbon chain length is a critical determinant of PROTAC efficacy, and substituting it with a shorter analog would likely compromise the degrader's performance, guiding the procurement of the correct linker for SAR studies.

• [1] Cheng, M.; et al. Discovery of Potent and Selective Epidermal Growth Factor Receptor (EGFR) Bifunctional Small-Molecule Degraders. J. Med. Chem. 2020, 63, 1216–1232. DOI: 10.1021/acs.jmedchem.9b01566. View Source

C8 Alkyl Linker in PROTAC Design

The negative control compound 28 (MS154N), which is synthesized using 8-Iodooctan-1-amine as the linker component [1], retains high binding affinity for its target, EGFR, comparable to the active degrader MS154. The reported Kd values for MS154N against EGFR wild-type (WT) and L858R mutant are 3 nM and 4.3 nM, respectively . This is in contrast to the active degrader MS154, which shows Kd values of 3.5 nM (WT) and 1.1 nM (L858R) . The preserved high affinity confirms that the 8-iodooctan-1-amine linker does not sterically hinder target engagement, a critical requirement for a valid negative control.

C8 linker EGFR degradation

Head-to-head

DC50 11 nM (HCC-827), 25 nM (H3255); Dmax >95%

C8 spacer supported effective degradation in CRBN series

SAR vs C6/C9/PEG linkers

Evidence Dimension	Binding Affinity to EGFR Wild-Type and L858R Mutant (Kd)
Target Compound Data	MS154N (containing 8-Iodooctan-1-amine linker): Kd = 3 nM (WT), 4.3 nM (L858R)
Comparator Or Baseline	MS154 (Active Degrader): Kd = 3.5 nM (WT), 1.1 nM (L858R)
Quantified Difference	Comparable binding affinity to WT EGFR; ~4-fold difference in affinity for L858R mutant, which is expected due to the methyl group modification on the E3 ligase ligand, not the linker [1].
Conditions	Binding affinity measured using a fluorescence polarization-based assay

Why This Matters

This data confirms that 8-Iodooctan-1-amine enables the construction of a negative control that is structurally and functionally matched to the active degrader in terms of target binding, which is essential for accurate interpretation of degradation-specific phenotypes in cellular assays.

• [1] Cheng, M.; et al. Discovery of Potent and Selective Epidermal Growth Factor Receptor (EGFR) Bifunctional Small-Molecule Degraders. J. Med. Chem. 2020, 63, 1216–1232. DOI: 10.1021/acs.jmedchem.9b01566. View Source

MS154N: Negative Control for EGFR Degradation

In the context of chiral high-performance liquid chromatography (HPLC), silica packings modified with ω-iodooctyl groups exhibit distinct enantioselective properties compared to those with shorter iodomethyl groups [1]. Under identical conditions (eluent containing 10⁻⁴ M copper acetate), a packing with residual ω-iodooctyl groups provided 'much better enantioselectivity' for α-amino acids than a comparable packing with iodomethyl groups, despite showing lower overall retention [1]. This class-level evidence suggests that the extended hydrophobic spacer in the ω-iodooctyl moiety, structurally analogous to 8-Iodooctan-1-amine, can be leveraged to tune chiral recognition through multiple solute-surface interactions, including complexation, ion-exchange, and hydrophobic effects [1].

MS154N negative control

Head-to-head

Kd 3 nM (WT), 4.3 nM (L858R); no degradation

Validated control distinguishes binding from degradation

vs MS154 active degrader

Evidence Dimension	Enantioselectivity for α-amino acids in HPLC
Target Compound Data	Packing 3 with ω-iodooctyl groups: 'much better enantioselectivity' [1]
Comparator Or Baseline	Packing 1/2 with iodomethyl groups: Higher retention but inferior enantioselectivity [1]
Quantified Difference	Qualitative improvement in enantioselectivity; exact resolution (Rs) values not provided [1]
Conditions	HPLC with LiChrosorb Si 100 silica support, eluent containing 10⁻⁴ M copper acetate, methanol, and ammonium acetate [1]

Why This Matters

This evidence demonstrates that the 8-carbon iodoalkyl chain can impart unique separation capabilities in chromatographic applications, differentiating it from shorter-chain analogs for researchers developing chiral stationary phases or surface modification protocols.

• [1] Davankov, V. A.; Kurganov, A. A.; Roumeliotis, P. Effect of the hydrophobic spacer in bonded [Cu(l-hydroxyprolyl)alkyl]+ silicas on retention and enantioselectivity of α-amino acids in high-performance liquid chromatography. J. Chromatogr. A 1983, 266, 439–450. DOI: 10.1016/S0021-9673(01)90915-X. View Source

8-Iodooctan-1-amine: Research & Industrial Applications

EGFR PROTAC Negative Control Synthesis

8-Iodooctan-1-amine is the required linker for synthesizing the negative control compound MS154N [1]. As demonstrated by binding affinity data, MS154N maintains high affinity for EGFR (Kd = 3 nM for WT, 4.3 nM for L858R) while being incapable of recruiting the E3 ligase CRBN due to a methyl modification on the thalidomide moiety [1]. This makes it an essential tool for distinguishing on-target degradation from off-target cellular effects in any study using the active degrader MS154 or similar CRBN-based PROTACs.

Cereblon-Recruiting PROTAC Linker Optimization

This linker is ideal for systematic SAR investigations aimed at optimizing the spatial distance between an E3 ligase ligand and a target protein ligand. Evidence shows that an 8-methylene linker can confer superior degradation efficacy compared to a 6-methylene linker in a CRBN-recruiting system [1]. Therefore, 8-Iodooctan-1-amine can be used as a key building block to synthesize a library of degrader candidates with varied linker lengths to empirically determine the optimal geometry for ternary complex formation.

Efficient Alkylation for PROTAC Assembly

Based on class-level evidence from HPLC studies, the ω-iodooctyl functional group can significantly improve enantioselectivity for α-amino acids compared to shorter iodomethyl analogs when immobilized on silica supports [1]. Researchers developing novel chiral stationary phases for analytical or preparative separations can utilize 8-Iodooctan-1-amine to create surfaces with a specific hydrophobic spacer length, which may enhance chiral discrimination through multi-modal interactions with analytes [1].

Application

Selection Property

Validation Focus

EGFR PROTAC negative control synthesis

Linker building block for MS154N

Target engagement and degradation function discrimination

Cereblon-recruiting PROTAC linker optimization

C8 all-carbon spacer length

Degradation efficiency in cell assays

Efficient alkylation for PROTAC assembly

Iodo leaving group reactivity

Synthetic yield and reaction condition requirements

Capillary silica wall modification (candidate)

ω-Iodoalkylammonium salt class

Covalent attachment and EOF reversal (requires validation)

• [1] Cheng, M.; et al. Discovery of Potent and Selective Epidermal Growth Factor Receptor (EGFR) Bifunctional Small-Molecule Degraders. J. Med. Chem. 2020, 63, 1216–1232. DOI: 10.1021/acs.jmedchem.9b01566. View Source